Cas no 2097997-97-0 (2-ethyl-5-(2-hydroxyethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione)

• Product Name: 2-ethyl-5-(2-hydroxyethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• CAS No: 2097997-97-0
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5727089
• PubChem ID: 121202402
• Update Time: 2025-06-23

2-ethyl-5-(2-hydroxyethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione Chemical and Physical Properties

Names and Identifiers

• AKOS026710584
• 2097997-97-0
• 5-ethyl-2-(2-hydroxyethyl)-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione
• 2-ethyl-5-(2-hydroxyethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• F1907-6215
• Pyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione, 2-ethyltetrahydro-5-(2-hydroxyethyl)-

• Inchi： 1S/C10H16N2O3/c1-2-12-9(14)7-5-11(3-4-13)6-8(7)10(12)15/h7-8,13H,2-6H2,1H3
• InChI Key： QUFUISYCFCILPM-UHFFFAOYSA-N
• SMILES： O=C1C2CN(CCO)CC2C(N1CC)=O

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 395.5±32.0 °C(Predicted)
• pka: 14.87±0.10(Predicted)

Additional information on 2-ethyl-5-(2-hydroxyethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

2-Ethyl-5-(2-Hydroxyethyl)Tetrahydropyrrolo[3,4-C]Pyrrole-1,3(2H,3aH)-Dione: A Comprehensive Overview

The compound 2-Ethyl-5-(2-Hydroxyethyl)Tetrahydropyrrolo[3,4-C]Pyrrole-1,3(2H,3aH)-Dione (CAS No. 2097997-97-0) is a complex organic molecule with a unique structural framework that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrrolopyrroles, which are known for their potential biological activities and structural versatility. Recent studies have highlighted its intriguing properties, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

Structural Insights: The molecular structure of 2-Ethyl-5-(2-Hydroxyethyl)Tetrahydropyrrolo[3,4-C]Pyrrole-1,3(2H,3aH)-Dione is characterized by a fused bicyclic system comprising a pyrrole ring and a tetrahydrofuran-like moiety. The presence of an ethyl group at position 2 and a hydroxyethyl group at position 5 introduces steric and electronic variations that influence its reactivity and bioavailability. This unique arrangement allows the molecule to participate in various chemical transformations, including cyclization reactions and hydrogen bonding interactions.

Synthesis and Characterization: The synthesis of this compound involves multi-step organic reactions, often employing methodologies such as ring-closing metathesis or intramolecular cyclization. Recent advancements in catalytic systems have enabled more efficient pathways for its preparation. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm its identity and purity. These techniques provide critical insights into the molecular weight and connectivity of the functional groups.

Biological Activity: One of the most promising aspects of 2-Ethyl-5-(2-Hydroxyethyl)Tetrahydropyrrolo[3,4-C]Pyrrole-1,3(2H,3aH)-Dione is its potential biological activity. Preclinical studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its role as a lead compound in drug discovery programs. Additionally, its hydrophilic nature due to the hydroxyethyl group enhances its solubility in aqueous media, which is advantageous for pharmacokinetic studies.

Applications in Materials Science: Beyond pharmacology, this compound has shown potential in materials science applications. Its rigid bicyclic structure makes it a candidate for use in supramolecular chemistry and nanotechnology. Researchers have explored its ability to form self-assembled monolayers (SAMs), which could be utilized in the development of advanced sensors or electronic devices.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of 2-Ethyl-5-(2-Hydroxyethyl)Tetrahydropyrrolo[3,4-C]Pyrrole-1,3(2H,3aH)-Dione is crucial. Studies on its biodegradability and toxicity are ongoing to ensure sustainable practices during its synthesis and application. Green chemistry principles are increasingly being integrated into its production processes to minimize ecological footprints.

Future Directions: The continued exploration of CAS No. 2097997-97-0 holds immense promise across multiple disciplines. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new functionalities for this compound. Its role as a building block in drug design and advanced materials underscores the importance of further research into its properties and applications.